6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H12N4O3S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H12N4O3S/c1-9-11(4-5-21-9)14-17-18-16-20(14)19-15(24-16)10-2-3-12-13(8-10)23-7-6-22-12/h2-5,8H,6-7H2,1H3
• InChI Key: QEDYJNVVZWCFSW-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCCO5

Description

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BDTT, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. BDTT has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Mechanism of Action

The mechanism of action of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may exert its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can inhibit the production of pro-inflammatory cytokines, induce apoptosis in cancer cells, and inhibit the growth of various pathogens. In vivo studies have shown that 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can reduce inflammation, inhibit tumor growth, and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad range of biological activities, which makes it a promising therapeutic agent for a variety of diseases. Another advantage is its relatively low toxicity, which makes it a safer alternative to other drugs. However, one limitation of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its poor solubility, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the mechanism of action of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential side effects.

Future Directions

There are several future directions for research on 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the evaluation of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in clinical trials for its potential as a therapeutic agent for various diseases. In addition, more research is needed to fully understand the mechanism of action of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential side effects, as well as to identify potential drug targets for 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Synthesis Methods

The synthesis of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride, followed by the reaction with 2-amino-5-methylthiazole and 2-methyl-3-furanthiol. The final product is obtained through the reaction of the intermediate with sodium azide and copper (I) bromide.

Scientific Research Applications

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as IL-6 and TNF-α. 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have anti-microbial properties against a variety of pathogens, including bacteria and fungi.